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molecular formula C14H10N2O2 B8803460 6-Nitro-2-phenyl-1H-indole CAS No. 500992-30-3

6-Nitro-2-phenyl-1H-indole

Cat. No. B8803460
CAS RN: 500992-30-3
M. Wt: 238.24 g/mol
InChI Key: KOKFKNWGEUIDRP-UHFFFAOYSA-N
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Patent
US08501713B2

Procedure details

To a solution of N-(5-nitro-2-(phenylethynyl)phenyl)butyramide (580 mg, 1.88 mmol) in 1-Methyl-2-pyrrolidinone (20 mL) under nitrogen was added potassium tert-butoxide (243 mg, 2.16 mmol). The resulting solution was heated at 70° C. for 6 h, and then left at room temperature for 16 h. Water was added and the aqueous layer was extracted several times with ethyl acetate. The combined organic layers were washed 10 times with water, 3 times with brine, dried over anhydrous MgSO4 and evaporated. The resulting material was purified by column chromatography eluting with ethyl acetate/hexanes 15:85 v/v to afford 175 mg (39%) of the title compound.
Name
N-(5-nitro-2-(phenylethynyl)phenyl)butyramide
Quantity
580 mg
Type
reactant
Reaction Step One
Name
potassium tert-butoxide
Quantity
243 mg
Type
reactant
Reaction Step One
Name
1-Methyl-2-pyrrolidinone
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
Yield
39%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[CH:6][C:7]([C:16]#[C:17][C:18]2[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=2)=[C:8]([NH:10]C(=O)CCC)[CH:9]=1)([O-:3])=[O:2].CC(C)([O-])C.[K+].O>CN1CCCC1=O>[N+:1]([C:4]1[CH:9]=[C:8]2[C:7]([CH:16]=[C:17]([C:18]3[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=3)[NH:10]2)=[CH:6][CH:5]=1)([O-:3])=[O:2] |f:1.2|

Inputs

Step One
Name
N-(5-nitro-2-(phenylethynyl)phenyl)butyramide
Quantity
580 mg
Type
reactant
Smiles
[N+](=O)([O-])C=1C=CC(=C(C1)NC(CCC)=O)C#CC1=CC=CC=C1
Name
potassium tert-butoxide
Quantity
243 mg
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Name
1-Methyl-2-pyrrolidinone
Quantity
20 mL
Type
solvent
Smiles
CN1C(CCC1)=O
Step Two
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted several times with ethyl acetate
WASH
Type
WASH
Details
The combined organic layers were washed 10 times with water, 3 times with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous MgSO4
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The resulting material was purified by column chromatography
WASH
Type
WASH
Details
eluting with ethyl acetate/hexanes 15:85 v/v

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
[N+](=O)([O-])C1=CC=C2C=C(NC2=C1)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 175 mg
YIELD: PERCENTYIELD 39%
YIELD: CALCULATEDPERCENTYIELD 39.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.